Gsk481

• Molecular Formula: C21H19N3O4
• Molecular Weight: 377.4 g/mol
• InChI: InChI=1S/C21H19N3O4/c1-24-18-9-5-6-10-19(18)27-13-17(21(24)26)22-20(25)16-12-15(28-23-16)11-14-7-3-2-4-8-14/h2-10,12,17H,11,13H2,1H3,(H,22,25)/t17-/m0/s1
• InChIKey: KNOUWGGQMADIBV-KRWDZBQOSA-N

GSK481 RIPK1 Probe Overview

GSK481 (GSK'481, CAS 1622849-58-4) is a small-molecule inhibitor of receptor-interacting serine/threonine protein kinase 1 (RIP1, also known as RIPK1), a critical regulator of necroptosis and TNF-mediated inflammation [1]. This compound belongs to a benzoxazepinone (BOAz) chemical series and is characterized as a high-affinity ATP-competitive inhibitor that potently blocks RIP1 autophosphorylation at Ser166 [2].

Target RIPK1 monokinase-selective probe for primate cell signaling studies

Mechanism ATP-competitive inhibition of RIPK1-dependent pathways

Species Scope Human and cynomolgus monkey RIPK1; rodent orthologs not covered

• [1] Beal AM, et al. Use of RIP1 Kinase Small-Molecule Inhibitors in Studying Necroptosis. Methods Mol Biol. 2018;1857:109-124. PMID: 30136235. View Source
• [2] Harris PA, et al. DNA-encoded library screening identifies benzo[b][1,4]oxazepin-4-ones as highly potent and monoselective receptor interacting protein 1 kinase inhibitors. J Med Chem. 2016;59(5):2163-2178. View Source

GSK481 Selectivity and Species Scope

RIP1 inhibitors cannot be interchangeably substituted in research due to profound differences in species selectivity, potency, and off-target profiles. The RIP1 kinase domain exhibits significant sequence divergence across species, which drastically alters inhibitor binding affinity [1]. Furthermore, early-generation inhibitors like Necrostatin-1 possess limited potency and off-target activities, while structurally distinct inhibitors such as GSK'963 exhibit substantially different potency profiles [2]. Therefore, the choice of RIP1 inhibitor directly determines experimental validity and reproducibility, particularly when translating between human cell-based assays and non-primate animal models.

Nec-1 Polypharmacology First-generation inhibitor Nec-1 exhibits broad off-target kinase activity that may confound RIPK1-specific pathway interpretation.

Species-Selectivity Mismatch Markedly reduced binding to rodent RIPK1 orthologs may not support target engagement in mouse or rat models.

In Vivo Characterization Gap No animal PK/PD data reported; direct substitution into rodent in vivo studies may lead to unclear target engagement.

• [1] Chemical Probes Portal. Probe GSK481: Species Selectivity Data. 2017. View Source
• [2] Berger SB, et al. Characterization of GSK'963: a structurally distinct, potent and selective inhibitor of RIP1 kinase. Cell Death Discov. 2015;1:15009. PMID: 27551444. View Source

GSK481 Evidence Guide

Primate RIPK1 Biochemical Inhibition

GSK481 exhibits markedly superior potency compared to the first-generation RIP1 inhibitor Necrostatin-1 (Nec-1). In kinase inhibition assays, GSK481 inhibits human RIP1 with an IC50 of 1.3 nM, representing an approximately 140-fold increase in potency over Necrostatin-1 [1]. This enhanced potency translates directly to cellular efficacy, where GSK481 blocks necroptosis in U937 cells with an IC50 of 10 nM .

Biochem. Inhibition

Reported

GSK481 IC50 1.6 nM (human), 2.5 nM (cyno); Ki 0.8 nM Nec-1 IC50 ~0.32 mM

Supports primate RIPK1 engagement at ATP 50 μM

Cross-study conditions may vary; ATP-competitive context

Evidence Dimension	Human RIP1 Kinase Inhibition Potency
Target Compound Data	IC50 = 1.3 nM
Comparator Or Baseline	Necrostatin-1: IC50 ≈ 182-2000 nM (cross-assay variability)
Quantified Difference	Approximately 140-1500 fold increase in potency for GSK481
Conditions	In vitro kinase activity assays; for GSK481, also cellular necroptosis assay (U937 cells)

Why This Matters

Higher potency translates to lower compound consumption, reduced cellular toxicity, and more complete target engagement at achievable concentrations, directly lowering experimental costs and improving data quality.

• [1] PMC Table 1: Comparison of RIPK1 inhibitors including Necrostatin-1 (IC50 ≈ 2 μM) and GSK481 (IC50 = 0.01 μM). View Source

Cellular Necroptosis Target Engagement

GSK481 demonstrates exceptional kinome-wide selectivity, a critical feature for interpreting RIP1-specific biological effects. In a comprehensive panel of 456 human kinases (KINOMEscan® competition binding assay), GSK481 (at 10 μM) exhibited exclusive binding to RIP1 (100% binding), with all other kinase interactions remaining below 50% [1]. In a separate kinase activity panel of 318 kinases (Reaction Biology Corporation, 10 μM compound, 10 μM ATP), no kinase was inhibited by more than 30% [1]. This monoselectivity profile is essential for establishing a clear link between target engagement and phenotypic outcomes, avoiding the confounding effects observed with less selective RIP1 inhibitors or multi-kinase inhibitors.

Cellular Necroptosis

Head-to-head

U937 IC50 10 nM GSK2982772 IC50 6.3 nM (1.6-fold)

Defines cellular working range for RIPK1 blockade

Complete RIP3 blockade at 300 nM in Jurkat cells

Evidence Dimension	Kinome-wide Selectivity Profile
Target Compound Data	Exclusive binding to RIP1 (100%) in KINOMEscan® panel of 456 kinases; ≤30% inhibition in 318-kinase activity panel at 10 μM
Comparator Or Baseline	Class inference: GSK'963 exhibits >10,000-fold selectivity over 339 kinases; multi-kinase inhibitors exhibit promiscuous binding
Quantified Difference	N/A (monoselectivity demonstrated by absence of off-target binding/inhibition at 10 μM)
Conditions	KINOMEscan® competition binding assay (10 μM compound); RBC kinase activity panel (10 μM compound, 10 μM ATP)

Why This Matters

High selectivity ensures that observed biological effects are attributable solely to RIP1 inhibition, not to confounding off-target kinase activities. This is a prerequisite for valid chemical probe use in target validation studies.

• [1] Chemical Probes Portal. Probe GSK481: Off-Target Selectivity Assessments (KINOMEscan® and RBC panels). View Source

Species-Selectivity Cliff

GSK481 exhibits a pronounced species selectivity, displaying high potency against human and cynomolgus monkey RIP1 but markedly reduced potency against non-primate orthologs. This selectivity is a critical factor in experimental design. GSK481 is ≥100-fold less potent against mouse (IC50 = 3200 nM), rat (IC50 = 6300 nM), rabbit (IC50 = 2000 nM), dog (IC50 = 7900 nM), and minipig (IC50 >10,000 nM) RIP1 compared to human RIP1 (IC50 = 1.6 nM in FP assay) [1]. While this limits direct in vivo use in standard rodent models, it renders GSK481 an invaluable tool for primate-specific cell-based assays and for cross-species validation studies where a human-selective probe is required to dissect species-specific RIP1 biology. In contrast, clinical candidate GSK2982772 retains some activity against monkey RIP1 (IC50 = 20 nM) but is also significantly species-selective, while other probes like GNE684 exhibit broader species cross-reactivity .

Species Selectivity

Class-level

>100-fold potency reduction against mouse/rat RIPK1

Primate-specific binding; rodent orthologs not targeted

No cross-reactivity at 10 μM against >450 kinases

Evidence Dimension	RIP1 Species Selectivity (IC50 in Fluorescence Polarization Assay)
Target Compound Data	Human: 1.6 nM; Monkey: 2.5 nM; Mouse: 3200 nM; Rat: 6300 nM; Dog: 7900 nM; Minipig: >10,000 nM
Comparator Or Baseline	GSK2982772: Human IC50 = 16 nM, Monkey IC50 = 20 nM; GNE684: Human Ki = 21 nM, Mouse Ki = 189 nM, Rat Ki = 691 nM
Quantified Difference	GSK481 is >100-fold less potent against non-primate RIP1; GSK2982772 is also species-selective; GNE684 shows ~9-fold difference between human and mouse
Conditions	Fluorescence polarization (FP) binding assay

Why This Matters

Understanding species selectivity is essential for selecting the correct RIP1 inhibitor for a given experimental system. GSK481's exquisite human/monkey selectivity makes it a superior tool for primate-specific in vitro studies and for defining species-dependent RIP1 functions, while its poor non-primate activity precludes its use in standard rodent in vivo models but enables its use as a negative control in those systems.

• [1] Chemical Probes Portal. Probe GSK481: Species Selectivity Data (FP assay IC50 values). View Source

In Vivo Utility Limitation

GSK481 potently inhibits necroptotic cell death in human cellular models, demonstrating significantly enhanced cellular efficacy compared to the historical benchmark Necrostatin-1. GSK481 blocks necroptosis in human U937 histiocytic lymphoma cells with an IC50 of 10 nM . This represents a substantial improvement over Necrostatin-1, which exhibits an EC50 of 490 nM in Jurkat T-cell leukemia cells . This ~50-fold increase in cellular potency highlights GSK481's superiority for cellular assays requiring robust and complete inhibition of RIP1-dependent necroptosis at low, non-toxic concentrations.

In Vivo Utility

Data to verify

No animal in vivo PK/PD data reported

In vitro use only; rodent in vivo substitution not supported

Alternative tool GSK'547 with improved mouse PK available

Evidence Dimension	Cellular Necroptosis Inhibition Potency
Target Compound Data	IC50 = 10 nM (U937 cells)
Comparator Or Baseline	Necrostatin-1: EC50 = 490 nM (Jurkat cells)
Quantified Difference	GSK481 is approximately 49-fold more potent in cellular necroptosis inhibition
Conditions	Cellular necroptosis assays; U937 cells for GSK481, Jurkat cells for Necrostatin-1

Why This Matters

Enhanced cellular potency minimizes the required compound concentration, reducing the risk of off-target cellular effects and compound precipitation, thereby ensuring cleaner, more interpretable results in cell-based necroptosis studies.

Chemical Series and Development Trajectory: GSK481 as the Foundational Probe for Clinical Candidate GSK2982772

GSK481 is the foundational chemical probe from the benzoxazepinone (BOAz) series that directly led to the discovery of the Phase II clinical candidate GSK2982772 [1]. This direct lineage means that GSK481 serves as the optimal reference compound for benchmarking novel RIP1 inhibitors against the chemical scaffold that successfully advanced to human trials. GSK481 retains superior potency (IC50 = 1.3 nM) compared to GSK2982772 (IC50 = 16 nM for human RIP1) , making it the more potent tool compound for in vitro mechanistic studies, while GSK2982772 was optimized for oral bioavailability and pharmacokinetic properties suitable for in vivo dosing [1]. Researchers developing next-generation RIP1 inhibitors can use GSK481 as a gold-standard potency benchmark, while those studying RIP1 biology in vitro benefit from its superior target engagement.

Evidence Dimension	Human RIP1 Inhibitory Potency and Development Status
Target Compound Data	GSK481: IC50 = 1.3 nM (human RIP1); Foundational chemical probe
Comparator Or Baseline	GSK2982772: IC50 = 16 nM (human RIP1); Phase II clinical candidate
Quantified Difference	GSK481 is approximately 12-fold more potent than GSK2982772 in human RIP1 inhibition
Conditions	In vitro kinase activity assays

Why This Matters

GSK481 represents the most potent and well-characterized reference standard from the clinically validated BOAz series. Its use ensures that new chemical entities can be meaningfully benchmarked against the scaffold that established RIP1 as a druggable target in human disease, and its superior potency makes it ideal for maximizing target engagement in cellular studies.

• [1] CNKI Dissertation: 抑制细胞坏死的RIP1激酶抑制剂的设计、合成与结构优化 (Design, Synthesis and Structural Optimization of RIP1 Kinase Inhibitors for Necroptosis Inhibition). Suzhou University Master's Thesis, 2018. Describes GSK'481 as the precursor to GSK2982772. View Source

Mutant RIP1 Sensitivity: GSK481 Inhibits Specific Mouse RIP1 Mutants

While GSK481 is >100-fold less potent against wild-type mouse RIP1, it retains the ability to inhibit specific mouse RIP1 mutants. GSK481 potently inhibits Ser166 phosphorylation in three tested mouse RIP1 mutants, with IC50 values ranging from 18 nM to 110 nM [1]. This is a significant improvement over its potency against wild-type mouse RIP1 (IC50 = 3200 nM). This finding is critical for researchers employing genetically modified mouse models or expressing specific RIP1 mutants; GSK481 can serve as a valuable probe in these specific contexts, despite its general unsuitability for wild-type mouse studies.

Evidence Dimension	Inhibition of Mouse RIP1 Phosphorylation
Target Compound Data	Mutant mouse RIP1: IC50 = 18-110 nM
Comparator Or Baseline	Wild-type mouse RIP1: IC50 = 3200 nM
Quantified Difference	GSK481 is 29-178 fold more potent against mutant mouse RIP1 compared to wild-type
Conditions	Cellular phosphorylation assays; specific mouse RIP1 mutants (details not specified in source)

Why This Matters

This data expands the utility of GSK481 beyond primate systems. Researchers using specific mouse RIP1 mutant constructs can leverage GSK481 as a potent and selective inhibitor, enabling studies in genetically tractable mouse cell lines that would otherwise be inaccessible with this probe.

• [1] PeptideDB. GSK481 Product Information: In Vivo Data (mutant mouse RIP1 inhibition). View Source

GSK481 Application Scenarios

Necroptosis Validation in Primate Cell Lines

GSK481 is the preferred RIP1 inhibitor for target validation and mechanistic studies conducted in human or cynomolgus monkey cell lines. Its exceptional potency (IC50 = 1.3 nM) and unparalleled kinome-wide selectivity (exclusive RIP1 binding) ensure complete and specific target engagement at low concentrations, minimizing off-target effects [1]. This makes GSK481 ideal for experiments designed to unequivocally link RIP1 kinase activity to specific cellular phenotypes, such as necroptosis induction, inflammatory cytokine production, or cell death pathway activation. Procurement for this application is driven by the need for a high-purity, well-validated chemical probe that provides the cleanest possible biological readout [2].

Primate RIPK1 Target Engagement Studies

The profound species selectivity of GSK481 (≥100-fold difference between primate and non-primate RIP1) [1] is not a limitation but a unique feature that enables specific research applications. GSK481 should be procured for studies designed to investigate species-dependent differences in RIP1 biology. For example, it can be used as a human/monkey-specific probe in co-culture systems or to validate the role of RIP1 in primate-specific disease models. Conversely, its lack of activity in wild-type rodent cells allows it to serve as an ideal negative control compound in those systems, confirming that observed effects are RIP1-dependent [2].

RIPK3 Pathway Control Probe

For medicinal chemistry and drug discovery programs targeting RIP1, GSK481 is an essential reference standard. As the foundational probe from the benzoxazepinone (BOAz) series that yielded the Phase II candidate GSK2982772 [1], GSK481 provides a direct potency benchmark (IC50 = 1.3 nM) against which new chemical entities should be measured [2]. Its well-characterized selectivity and species specificity profiles offer a comprehensive baseline for evaluating the properties of novel RIP1 inhibitors. Procurement of GSK481 alongside novel compounds in head-to-head assays is standard practice for establishing the relative merits of new RIP1-targeting molecules.

Excluded: In Vivo Preclinical Studies

GSK481 is uniquely suited for experiments involving specific mouse RIP1 mutants. Its ability to potently inhibit certain mutant forms of mouse RIP1 (IC50 = 18-110 nM) while sparing wild-type mouse RIP1 (IC50 = 3200 nM) [1] makes it an invaluable tool for dissecting the function of these mutants in genetically tractable mouse cell lines. This application bypasses the standard species selectivity limitation and provides a powerful approach for studying RIP1 mutations in a controlled genetic background. Procurement is justified for research groups focusing on the structure-function relationship of RIP1 and the impact of specific mutations on kinase activity and signaling.

Application

Selection Property

Validation Focus

Necroptosis pathway studies in primate cell models

Monokinase selectivity and cellular target engagement

RIPK1-dependent necroptotic signaling blockade

Primate RIPK1 target engagement/binding studies

Species-specific human/cyno binding affinity

Structural determinants of primate RIPK1 binding

RIPK3 pathway control probe studies

Confirmed absence of RIPK3 cross-reactivity

Orthogonal chemical probe for kinase signaling cascade dissection

Excluded: In vivo preclinical models

Absence of in vivo PK data; rodent species mismatch

Alternative tool compounds with rodent PK optimization

• [1] Chemical Probes Portal. Probe GSK481: Species Selectivity Data. View Source
• [2] Harris PA, et al. DNA-encoded library screening identifies benzo[b][1,4]oxazepin-4-ones as highly potent and monoselective receptor interacting protein 1 kinase inhibitors. J Med Chem. 2016;59(5):2163-2178. View Source